Cas no 885964-01-2 (3-Chloro-2-methyl-benzamidine)

• Product Name: 3-Chloro-2-methyl-benzamidine
• CAS No: 885964-01-2
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 5026928
• Update Time: 2023-08-24

3-Chloro-2-methyl-benzamidine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-METHYL-BENZAMIDINE
• 3-chloro-2-methylbenzenecarboximidamide
• 3-Chloro-2-methylbenzimidamide
• 3-chloro-2-methylbenzene-1-carboximidamide
• 3-Chloro-2-methyl-benzamidine

• Inchi： 1S/C8H9ClN2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H3,10,11)
• InChI Key： TXQHQGLSOIOATF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=N)N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9